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Compound of Interest

Compound Name: GW806742X hydrochloride

Cat. No.: B10824379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the proper storage, handling, and

preparation of GW806742X hydrochloride in a laboratory setting. Adherence to these

protocols is crucial for ensuring the compound's stability, and integrity, and for obtaining reliable

and reproducible experimental results.

Compound Information
GW806742X is a potent inhibitor of the Mixed Lineage Kinase Domain-Like protein (MLKL),

binding to its pseudokinase domain with a Kd of 9.3 μM.[1][2] It also exhibits activity against

VEGFR2 with an IC50 of 2 nM.[3][4][5] By retarding MLKL membrane translocation,

GW806742X effectively inhibits necroptosis.[2][3]

Storage and Stability
Proper storage of GW806742X hydrochloride is critical to maintain its chemical integrity and

biological activity. The compound is supplied as a solid powder and should be stored under the

following conditions:
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Form Storage Temperature Shelf Life

Solid Powder -20°C 3 years[1][2]

In Solvent -80°C 1 year[1][2]

-20°C 1 month[2][3]

Note: It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles,

which can degrade the compound.[2][6]

Solubility
GW806742X hydrochloride is soluble in various organic solvents but has poor solubility in

aqueous solutions.

Solvent Solubility

DMSO 125 mg/mL (217.94 mM)[1]

10% DMSO + 40% PEG300 + 5% Tween 80 +

45% Saline
4 mg/mL (6.97 mM)[1]

10% DMSO + 90% (20% SBE-β-CD in Saline) ≥ 2.08 mg/mL (3.63 mM)[6]

10% DMSO + 90% Corn Oil ≥ 2.08 mg/mL (3.63 mM)[5][6]

Water Insoluble[2]

Ethanol Insoluble[2]

Note: Sonication is recommended to aid in the dissolution of the compound in DMSO and in

vivo formulations.[1] When preparing in vivo formulations, add the solvents sequentially and

ensure the solution is clear before adding the next solvent.[1][6]

Experimental Protocols
Preparation of Stock Solutions
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Objective: To prepare a high-concentration stock solution of GW806742X hydrochloride in

DMSO for subsequent dilutions.

Materials:

GW806742X hydrochloride powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Sonicator (optional)

Protocol:

Equilibrate the GW806742X hydrochloride vial to room temperature before opening to

prevent moisture condensation.

Weigh the desired amount of GW806742X hydrochloride powder in a sterile

microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

for a 10 mM stock solution, add the corresponding volume of DMSO to the weighed powder).

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If necessary, sonicate the solution for 5-10 minutes to ensure complete dissolution.[1]

Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][2]
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Preparation of In Vivo Formulation (Example)
Objective: To prepare a formulation of GW806742X hydrochloride suitable for in vivo

administration.

Materials:

GW806742X hydrochloride stock solution in DMSO (e.g., 40 mg/mL)

PEG300

Tween 80

Saline (0.9% NaCl in sterile water)

Sterile tubes

Calibrated pipettes

Protocol:

To prepare a 1 mL working solution, start with 50 µL of a 40 mg/mL GW806742X
hydrochloride stock solution in DMSO.[2]

Add 400 µL of PEG300 to the DMSO solution and mix thoroughly until the solution is clear.[2]

Add 50 µL of Tween 80 to the mixture and mix until clear.[2]

Add 500 µL of saline to bring the final volume to 1 mL.[2]

Mix the final solution thoroughly. This formulation should be prepared fresh and used

immediately for optimal results.[2]

Safety and Handling
GW806742X hydrochloride should be handled by trained personnel in a laboratory setting.

Standard personal protective equipment (PPE), including a lab coat, safety glasses, and

gloves, should be worn at all times.
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Handling Precautions:

Avoid inhalation of the powder.[7][8]

Avoid contact with skin and eyes.[7][8]

In case of contact, wash the affected area thoroughly with water.[9]

Use in a well-ventilated area or under a chemical fume hood.[7]

For detailed safety information, refer to the Safety Data Sheet (SDS).

Visual Diagrams

Storage
Handling

Conditions

Solid Powder

Stock Solution

Dissolve in DMSO

Store at -20°C

Aliquots

Create single-use aliquots

Store at -80°C (long-term)
or -20°C (short-term)

Wear PPE
(Lab coat, gloves, goggles)

Weigh Powder

Dissolve in Solvent

Use in Experiment

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-112292A/GW806742X-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-13928/GW0742-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-112292A/GW806742X-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-13928/GW0742-SDS-MedChemExpress.pdf
https://www.tcichemicals.com/BE/en/sds/A2370_EU_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-112292A/GW806742X-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b10824379?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Recommended workflow for the storage and handling of GW806742X hydrochloride.
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Caption: Simplified signaling pathway of necroptosis and the inhibitory action of GW806742X.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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